Cas no 64197-80-4 ((S)-3-Aminohexan-1-ol)

• Product Name: (S)-3-Aminohexan-1-ol
• CAS No: 64197-80-4
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 1026608
• PubChem ID: 11062353
• Update Time: 2023-10-31

(S)-3-Aminohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminohexan-1-ol
• 64197-80-4
• DTXSID30453702
• (S)-3-Amino-1-hexanol
• A24228
• 1-Hexanol, 3-amino-, (3S)-
• SCHEMBL2847397
• YZOKDOZIDBMHOK-LURJTMIESA-N
• N15482
• (3S)-3-aminohexan-1-ol
• EN300-1672911
• AM20100578
• CS-0254820

• MDL： MFCD19207194
• Inchi： 1S/C6H15NO/c1-2-3-6(7)4-5-8/h6,8H,2-5,7H2,1H3/t6-/m0/s1
• InChI Key： YZOKDOZIDBMHOK-LURJTMIESA-N
• SMILES： OCC[C@H](CCC)N

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25